Cas no 477328-82-8 (3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL)

• Product Name: 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL
• CAS No: 477328-82-8
• MF: C₁₆H₁₇ClFNO₂
• MW: 309.763087034225
• CID: 931253
• PubChem ID: 4304234
• Update Time: 2025-05-21

3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL Chemical and Physical Properties

Names and Identifiers

• 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL
• CHEMBL1480097
• MLS001165766
• DTXSID001325968
• 3-((5-Chloro-2-methoxyphenyl)amino)-1-(4-fluorophenyl)propan-1-ol
• JS-2471
• 3-(5-chloro-2-methoxyanilino)-1-(4-fluorophenyl)propan-1-ol
• 3-[(5-chloro-2-methoxyphenyl)amino]-1-(4-fluorophenyl)propan-1-ol
• SB83044
• SMR000550462
• HMS2878B16
• 477328-82-8
• AKOS005108569

• Inchi： 1S/C16H17ClFNO2/c1-21-16-7-4-12(17)10-14(16)19-9-8-15(20)11-2-5-13(18)6-3-11/h2-7,10,15,19-20H,8-9H2,1H3
• InChI Key： VARXYJUUTDNBCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NCCC(C1C=CC(=CC=1)F)O)OC

Computed Properties

• Exact Mass: 309.09300
• Monoisotopic Mass: 309.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 4.09630

Additional information on 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL

Comprehensive Guide to 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL (CAS No. 477328-82-8)

3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL (CAS No. 477328-82-8) is a specialized organic compound with a unique molecular structure that combines chloro, methoxy, and fluoro substituents. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a key intermediate in the synthesis of bioactive molecules. The presence of both 5-chloro-2-methoxyanilino and 4-fluorophenyl groups in its structure contributes to its distinctive chemical properties, making it a valuable candidate for drug discovery and material science applications.

The molecular formula of 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL is C₁₆H₁₇ClFNO₂, with a molecular weight of approximately 309.77 g/mol. Its structure features a propanol backbone, which is functionalized with an anilino group substituted with chlorine and methoxy moieties, as well as a fluorophenyl group. This combination of substituents enhances the compound's solubility in organic solvents and influences its reactivity in various chemical transformations. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and targeted therapeutics, especially in the context of emerging diseases and personalized medicine.

One of the most notable applications of 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL is in the development of novel central nervous system (CNS) agents. The fluorophenyl group is known to enhance blood-brain barrier penetration, while the chloro-methoxy anilino moiety may contribute to receptor binding affinity. Recent studies have explored its derivatives as potential candidates for neurodegenerative disease research, aligning with the growing global focus on Alzheimer's and Parkinson's disease treatments. The compound's structural features also make it relevant to current trends in precision medicine and computational drug design.

From a synthetic chemistry perspective, CAS 477328-82-8 serves as an important intermediate for the preparation of more complex molecules. Its synthesis typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. The compound's purity and stability are crucial factors for researchers, driving demand for high-quality samples from specialty chemical suppliers. In the context of green chemistry initiatives, there's increasing interest in developing more sustainable synthetic routes for such intermediates, reducing environmental impact while maintaining yield and purity.

The market for 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL has seen steady growth, particularly in the pharmaceutical and biotechnology sectors. With the rise of AI-driven drug discovery platforms, compounds with well-characterized properties like this one are becoming increasingly valuable as starting points for virtual screening and molecular modeling. Suppliers catering to the research community often highlight the compound's potential in high-throughput screening applications and its compatibility with modern automated synthesis platforms.

Quality control and analytical characterization of 477328-82-8 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of pharmaceutical research, where even minor impurities can significantly impact biological activity. The analytical data also supports structure-activity relationship (SAR) studies, helping researchers understand how modifications to the core structure might enhance desired properties.

Storage and handling of 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL require standard laboratory precautions for organic compounds. While not classified as highly hazardous, it should be stored in a cool, dry environment, protected from light to maintain stability over time. Researchers appreciate suppliers who provide comprehensive technical data sheets with detailed information on solubility, stability, and compatibility with common reagents and solvents.

Looking to the future, CAS 477328-82-8 is likely to maintain its relevance in medicinal chemistry due to the continued demand for novel molecular scaffolds in drug development. The compound's structural features align well with current trends in fragment-based drug discovery and covalent inhibitor design. As the pharmaceutical industry increasingly focuses on targeted therapies for complex diseases, intermediates like this one will play a crucial role in expanding the available chemical space for therapeutic innovation.

For researchers interested in exploring the potential of 3-(5-CHLORO-2-METHOXYANILINO)-1-(4-FLUOROPHENYL)-1-PROPANOL, it's important to consult recent literature and patent filings to understand its current applications fully. The compound's versatility makes it a valuable tool for academic and industrial laboratories working at the intersection of organic chemistry and life sciences. With proper characterization and creative molecular design, this intermediate could contribute to breakthroughs in multiple therapeutic areas.